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Compound of Interest

Compound Name: 3-Methylpyridazine

Cat. No.: B156695

A Technical Guide to the Physical Properties of
3-Methylpyridazine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 3-
Methylpyridazine, a heterocyclic organic compound of interest in medicinal chemistry and
materials science. This document summarizes essential quantitative data, outlines detailed
experimental protocols for property determination, and presents a logical workflow for the
physical characterization of such compounds.

Core Physical Properties of 3-Methylpyridazine

3-Methylpyridazine (CAS No: 1632-76-4), with the molecular formula CsHeNz2, is a derivative
of pyridazine. Its physical characteristics are crucial for its handling, reaction setup, and
application in various scientific fields. The boiling point and density are fundamental properties
that inform purification methods, solvent selection, and reaction condition optimization.

Data Presentation: Quantitative Physical Properties

The boiling point and density of 3-Methylpyridazine have been determined and reported in
various chemical literature and databases. The following table summarizes these key physical
constants.
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Physical Property Value Conditions Source(s)
N ) At atmospheric
Boiling Point 214 -215°C [1][2]13]
pressure
214 °C (lit.) [4][5]
Density 1.031 g/mL at 25 °C (lit.) [41[5]
1.05 g/mL Not specified [2]

Experimental Protocols

Accurate determination of physical properties is paramount for the reliable use of chemical
compounds in research and development. The following sections detail the standard
methodologies for measuring the boiling point and density of a liquid organic compound such
as 3-Methylpyridazine.

Determination of Boiling Point: The Siwoloboff Method

For determining the boiling point of small quantities of a liquid, the Siwoloboff method is a
widely accepted and accurate technique.

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure. In this micro-method, this is observed as the point where a
continuous stream of bubbles ceases to emerge from a capillary tube immersed in the heated
liquid, and the liquid begins to be drawn into the capillary upon cooling.

Apparatus:

Thiele tube or similar heating bath (e.qg., oil bath)

Thermometer (-10 to 250 °C range)

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Heating source (e.g., Bunsen burner or hot plate)
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Rubber band or wire for attachment

Procedure:

A small amount (a few milliliters) of 3-Methylpyridazine is placed into the small test tube.

A capillary tube, sealed at one end, is placed inside the test tube with its open end
downwards.

The test tube is securely attached to the thermometer using a rubber band or wire, ensuring
the bulb of the thermometer is parallel to the bottom of the test tube.

The entire assembly is then placed in a Thiele tube containing a high-boiling point liquid
(e.g., mineral oil or paraffin oil), ensuring the sample is fully immersed.

The Thiele tube is gently heated at its side arm. This design allows for the uniform circulation
of the heating liquid via convection currents.

As the temperature rises, air trapped in the capillary tube will expand and escape as
bubbles.

When the boiling point of the 3-Methylpyridazine is reached, a rapid and continuous stream
of bubbles will emerge from the open end of the capillary tube.

At this point, the heating is discontinued, and the apparatus is allowed to cool slowly.

The temperature at which the stream of bubbles stops and the liquid just begins to enter the
capillary tube is recorded as the boiling point of the sample.

Determination of Density: The Pychometer Method

The density of a liquid can be determined with high precision using a pycnometer, a glass flask

with a specific, accurately known volume.

Principle: Density is defined as the mass of a substance per unit volume. The pychometer

method involves determining the mass of the liquid that exactly fills the known volume of the

pycnometer at a specific temperature.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b156695?utm_src=pdf-body
https://www.benchchem.com/product/b156695?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Apparatus:

Pycnometer (with a ground-glass stopper containing a capillary tube)

Analytical balance (accurate to £0.0001 g)

Constant temperature water bath

Distilled water

Acetone or other volatile solvent for cleaning and drying

Procedure:

The pycnometer is thoroughly cleaned with a suitable solvent (e.g., acetone) and dried
completely.

The mass of the empty, dry pychometer (ma1) is accurately measured using an analytical
balance.

The pycnometer is then filled with distilled water of a known temperature (e.g., 25 °C). The
stopper is inserted, and any excess water that emerges from the capillary is carefully wiped
off. The pycnometer is placed in a constant temperature water bath to ensure the water
reaches thermal equilibrium.

The mass of the pycnometer filled with distilled water (m2) is measured.

The pycnometer is emptied, cleaned, and thoroughly dried.

The pycnometer is then filled with 3-Methylpyridazine, and the same procedure of bringing
it to the target temperature in the water bath and wiping off the excess liquid is followed.

The mass of the pycnometer filled with 3-Methylpyridazine (ms) is measured.

The density of the 3-Methylpyridazine (p_sample) is calculated using the following formula:

p_sample = [(ms3 - m1) / (M2 - m1)] * p_water
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where p_water is the known density of water at the experimental temperature.

Workflow and Characterization Logic

The process of characterizing the physical properties of a compound like 3-Methylpyridazine
follows a logical sequence to ensure data accuracy and purity assessment.
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Figure 1: Logical Workflow for Physical Property Characterization

Click to download full resolution via product page

Figure 1: Logical Workflow for Physical Property Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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